Cas no 54759-71-6 (1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl-)

1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl- structure
54759-71-6 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl-
CAS No:54759-71-6
MF:C5H9N3S2
MW:175.275057554245
CID:373290
PubChem ID:6453071
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-(ethylthio)-N-methyl-
    • 5-(ethylthio)-N-methyl-1,3,4-thiadiazol-2-amine
    • 5-ethylsulfanyl-N-methyl-1,3,4-thiadiazol-2-amine
    • 5-(ethylsulfanyl)-N-methyl-1,3,4-thiadiazol-2-amine
    • 1,3,4-Thiadiazol-2-amine, 5-(ethylthio)-N-methyl-
    • AKOS023092075
    • DTXSID90203225
    • NS00033189
    • 54759-71-6
    • Z92638736
    • SCHEMBL11641500
    • EINECS 259-324-8
    • Inchi: 1S/C5H9N3S2/c1-3-9-5-8-7-4(6-2)10-5/h3H2,1-2H3,(H,6,7)
    • InChI Key: TVHNTVGLNZZCBS-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC)S1)CC

Computed Properties

  • Exact Mass: 175.02397
  • Monoisotopic Mass: 175.023789
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.4
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.28
  • Boiling Point: 289.9°C at 760 mmHg
  • Flash Point: 129.2°C
  • Refractive Index: 1.589
  • PSA: 37.81
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